Cas no 5800-08-8 (1,3-Propanediol, 2-phenoxy-)

• Product Name: 1,3-Propanediol, 2-phenoxy-
• CAS No: 5800-08-8
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 343517
• PubChem ID: 3030882
• Update Time: 2025-04-19

1,3-Propanediol, 2-phenoxy- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-phenoxy-
• 2-Phenoxy-1,3-propanediol
• 2-phenoxypropane-1,3-diol
• 5800-08-8
• NIOSH/TZ1051000
• DTXSID90388708
• IEAGXQUAKGSSHK-UHFFFAOYSA-N
• SCHEMBL1847856
• 2-phenylglycerol
• TZ10510000

• Inchi： 1S/C9H12O3/c10-6-9(7-11)12-8-4-2-1-3-5-8/h1-5,9-11H,6-7H2
• InChI Key： IEAGXQUAKGSSHK-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(CO)CO

Computed Properties

• Exact Mass: 168.07866
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers